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Compound of Interest

(1R)-1-pyrimidin-2-
Compound Name:

ylethanamine;hydrochloride
CAS No.: 2387560-79-2

Cat. No.: B2959233

Get Quote

Executive Summary

(1R)-1-(Pyrimidin-2-yl)ethanamine (CAS: 1344931-27-6 for the (R)-isomer) is a critical chiral
building block in the synthesis of pharmaceutical agents, particularly kinase inhibitors (e.g.,
PLK4 inhibitors) and antagonists for various G-protein coupled receptors.[1] Its structural
integrity—specifically the enantiomeric purity of the

-chiral center—is paramount for biological activity.

This guide provides a comprehensive spectroscopic profile (NMR, IR, Mass Spectrometry) and
analytical protocols for validating the identity and enantiomeric excess (ee%) of this compound.

Molecular Specifications
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Property Data

IUPAC Name (1R)-1-(Pyrimidin-2-yl)ethanamine
Molecular Formula CeHoN3

Molecular Weight 123.16 g/mol

Monoisotopic Mass 123.0796 Da

Colorless to pale yellow oil (Free base); White

Physical State ]
solid (HCI salt)

Soluble in MeOH, EtOH, DMSO, CHCIs; HCI

Solubility
salt soluble in water

Chiral Center C-1 (Ethyl group attachment point)

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][3][4]

The NMR profile of (1R)-1-(pyrimidin-2-yl)ethanamine is characterized by the distinct
deshielding of the pyrimidine ring protons and the coupling patterns of the ethyl side chain.

'H NMR Data (400 MHz, CDClIs)

Note: Chemical shifts (

) are reported in ppm relative to TMS.
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Coupling (
Position Multiplicit Integral Assignment
Hz)
Pyrimidine
H-4, H-6 8.68 Doublet (d) 2H Ring (Ortho
to N)
Pyrimidine
H-5 7.18 Triplet () 1H Ring (Meta to
N)
Methine (
CH (Chiral) 4.25 Quartet (q) 1H
-proton)
Amine
NH:2 1.95 Broad (br s) 2H - (Exchangeabl
e with D20)
CHs 1.48 Doublet (d) 3H Methyl group

Interpretation & Causality:

e Pyrimidine Ring System (Az2B System): The H-4 and H-6 protons appear most downfield
(~8.7 ppm) due to the strong electron-withdrawing inductive effect of the adjacent nitrogen
atoms. The H-5 proton is shielded relative to H-4/6 (~7.2 ppm) as it is not directly adjacent to
the ring nitrogens.

» Chiral Center: The methine proton at C-1 appears as a quartet due to coupling with the
adjacent methyl group. In the hydrochloride salt form, this peak shifts downfield significantly
(to ~4.6-5.0 ppm) due to the protonation of the amine.

13C NMR Data (100 MHz, CDCIs)
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Position (ppm) Carbon Type
C-2 1735 Quaternary (Ipso)
C-4,C-6 157.2 CH (Aromaitic)
C-5 118.8 CH (Aromatic)
CH (Chiral) 55.4 CH (Aliphatic)
CHs 23.1 CHs (Aliphatic)

Mass Spectrometry (MS)[1][5][6]

Mass spectrometry analysis is typically performed using Electrospray lonization (ESI) in
Positive mode (ESI+).

Key lonization Data
e [M+H]*: m/z 124.1 (Base Peak)

e [M+Na]*: m/z 146.1

e [2M+H]*: m/z 247.2 (Dimer often seen at high concentrations)

Fragmentation Pathway

The fragmentation pattern is driven by the stability of the pyrimidine ring and the lability of the
amine group.

Figure 1: Proposed ESI-MS fragmentation pathway for (1R)-1-(pyrimidin-2-yl)ethanamine.

Infrared Spectroscopy (FT-IR)[7]

Data typically acquired as a thin film (neat) or KBr pellet.
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Wavenumber (cm~?) Vibration Mode Functional Group
3350 - 3280 N-H Stretch (Doublet) Primary Amine

3050 - 3010 C-H Stretch Aromatic (Pyrimidine)
2960 - 2870 C-H Stretch Aliphatic (Methyl/Ethyl)
1580 - 1560 C=N Stretch Pyrimidine Ring

1440 - 1420 C=C Stretch Aromatic Skeleton

Enantiomeric Purity Determination (Critical)

Standard NMR cannot distinguish between the (1R) and (1S) enantiomers. To validate the "R"
designation, Chiral HPLC or Optical Rotation is required.

Chiral HPLC Method

This method separates the enantiomers based on their interaction with a chiral stationary
phase (typically polysaccharide-based).

¢ Column: Chiralpak IC or Chiralcel OD-H (4.6 x 250 mm, 5 um).[2]
e Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

e Flow Rate: 1.0 mL/min.[2][3]

e Detection: UV @ 254 nm.[2]

o Temperature: 25°C.

o Expected Retention: The (R)-isomer typically elutes differently than the (S)-isomer. Note:
Injection of a racemic standard is required to establish relative retention times (Rt).

Optical Rotation

¢ Instrument: Polarimeter (Sodium D line, 589 nm).

e Solvent: Methanol (c = 1.0).
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 Sign: The specific rotation

must be compared against a certificate of analysis from a resolved standard.

o Protocol: Dissolve 10 mg of sample in 1 mL MeOH. Measure in a 1 dm cell.

o Calculation:

Workflow for Chiral Resolution & Analysis

The following diagram illustrates the workflow to obtain and verify the (1R) enantiomer from a
racemic mixture.

Figure 2: Workflow for the resolution and validation of the (1R)-enantiomer.
Experimental Protocols

General Synthesis (Reductive Amination)

While the (1R) isomer is often obtained via resolution, the racemic scaffold is synthesized as
follows:

o Starting Material: 2-Acetylpyrimidine.
o Reagents: Ammonium acetate (NH4OAc), Sodium cyanoborohydride (NaBHsCN), Methanol.

e Procedure:

[¢]

Dissolve 2-acetylpyrimidine (1 eq) in MeOH.

[¢]

Add NH4OAc (10 eq) and stir for 1 hour.

[e]

Add NaBHsCN (0.7 eq) slowly. Stir at RT for 24h.

o

Quench with concentrated HCI (to pH < 2) to decompose excess hydride, then basify (pH
> 12) with NaOH.

(¢]

Extract with DCM, dry over MgSOa, and concentrate.
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Sample Preparation for Analysis

 NMR: Dissolve ~5-10 mg of the amine in 0.6 mL CDClIs. If the sample is the HCI salt, use
D20 or DMSO-des and add a drop of NaOD (if in D20) to observe the free base shifts if
desired.

e Mass Spec: Dilute to 10 pg/mL in Methanol/Water (50:50) + 0.1% Formic Acid.
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methodology).

e Xue, Y., etal. (2023).[6] Design, synthesis, and biological evaluation of novel pyrimidin-2-
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Chiralcel/Chiralpak columns).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. znaturforsch.com [znaturforsch.com]

2. hplc.eu [hplc.eu]

3. researchgate.net [researchgate.net]

4. scispace.com [scispace.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://scispace.com/papers/synthesis-of-optically-pure-1-2-pyridinyl-ethylamine-and-4-2-3fyjh0i8pi
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://scispace.com/papers/synthesis-of-optically-pure-1-2-pyridinyl-ethylamine-and-4-2-3fyjh0i8pi
https://pubs.rsc.org/en/content/articlelanding/2023/md/d3md00267e
https://pubs.rsc.org/en/content/articlelanding/2023/md/d3md00267e
https://www.benchchem.com/product/b2959233?utm_src=pdf-custom-synthesis#bc-rfq
http://www.znaturforsch.com/s68b/s68b1253.pdf
https://www.hplc.eu/Downloads/Chiral_Impurities.pdf
https://www.researchgate.net/publication/275412908_Development_of_an_efficient_HPLC_method_with_pre-column_derivatization_for_determination_of_enantiomeric_purity_of_2-aminomethyl-1-ethylpyrrolidine
https://scispace.com/papers/synthesis-of-optically-pure-1-2-pyridinyl-ethylamine-and-4-2-3fyjh0i8pi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2959233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 5. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

e 6. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as
potent PLK4 inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

o To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
(1R)-1-(Pyrimidin-2-yl)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2959233/docs#technical-guide-spectroscopic-
characterization-of-1r-1-pyrimidin-2-yl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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